Cas no 1342868-72-7 (5-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1342868-72-7
• MF: C₇H₈N₂O₅S
• MW: 232.213820457458
• CID: 6291995
• PubChem ID: 64906241
• Update Time: 2024-01-13

5-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• AKOS014236078
• 1342868-72-7
• EN300-1119697
• CS-0290896
• 5-(1,1-Dioxidotetrahydrothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazole-3-carboxylicacid

• Inchi： 1S/C7H8N2O5S/c10-7(11)5-8-6(14-9-5)4-1-2-15(12,13)3-4/h4H,1-3H2,(H,10,11)
• InChI Key： PMLYJZPBINUXTO-UHFFFAOYSA-N
• SMILES： S1(CCC(C2=NC(C(=O)O)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 232.01539253g/mol
• Monoisotopic Mass: 232.01539253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles